
An In-depth Technical Guide to the Physical
Properties of Iodoethane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Iodoethane

Cat. No.: B044018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

iodoethane (also known as ethyl iodide). The information is presented in a structured format to

facilitate easy access and comparison of data. Detailed experimental protocols for the

determination of key physical properties are also included, alongside visual representations of

these workflows.

Core Physical and Chemical Properties
Iodoethane is a colorless, flammable liquid organic compound with the chemical formula

C₂H₅I.[1] It is an important synthetic reagent, primarily used as an ethylating agent to introduce

an ethyl group into other organic compounds.[2] Upon exposure to air and light, it can

decompose and acquire a yellowish or reddish hue due to the presence of dissolved iodine.[1]

Quantitative Physical Properties of Iodoethane
The following tables summarize the key physical properties of iodoethane, compiled from

various sources.
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Property Value

Molecular Formula C₂H₅I

Molecular Weight 155.97 g/mol [2][3][4][5]

Appearance Colorless liquid[1][4][6]

Odor Ethereal, pungent, similar to chloroform[5]

Property Value

Density 1.936 g/mL (relative to water at 4 °C)[3]

1.940 g/mL at 25 °C[7][8]

1.95 g/mL at 25 °C[9][10][11]

Melting Point -108 °C[3][4][7][8][9][11]

-111.10 °C[1]

Boiling Point 69-73 °C[4][7][8][9][11]

72 °C[3][5][12]

71.5 to 73.3 °C[1]

Refractive Index (nD) 1.513 at 20 °C[7][8][9]

1.5133 at 20 °C

1.5168 at 15 °C[12]
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Property Value

Solubility in Water 0.4 g/100 mL at 20 °C[3][5][13]

4 g/L at 20 °C[1][9][14]

Solubility in Organic Solvents
Miscible with ethanol and diethyl ether.[1][12]

Soluble in benzene.

Vapor Pressure 100 mmHg at 18 °C[7][8][10][11]

133 hPa (approx. 99.8 mmHg) at 18 °C[14]

136.0 mmHg[3]

Vapor Density 5.38 (air = 1)[7][8][9][10][11]

5.4 (calculated)[3]

Viscosity 0.592 cP at 20°C[15]

5.925 mPa·s at 20 °C[1][13]

Surface Tension 28.5 dynes/cm[4]

Experimental Protocols for Determination of
Physical Properties
The following sections detail the generalized experimental methodologies for determining the

key physical properties of iodoethane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Methodology:

A common and effective method for determining the boiling point of a small liquid sample is the

micro boiling point determination using a Thiele tube or a similar heating apparatus.
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Sample Preparation: A small amount of iodoethane (a few microliters) is introduced into a

small-diameter test tube or a melting point capillary tube that has been sealed at one end.

Capillary Inversion: A smaller, inverted capillary tube (sealed at the top) is placed inside the

larger tube containing the sample.

Heating: The entire assembly is attached to a thermometer and immersed in a heating bath

(e.g., mineral oil in a Thiele tube). The apparatus is heated gradually.

Observation: As the temperature rises, a stream of bubbles will emerge from the inverted

capillary tube. The heat is then removed, and the bath is allowed to cool slowly.

Boiling Point Determination: The boiling point is the temperature at which the liquid sample

begins to be drawn back into the inverted capillary tube. This indicates that the vapor

pressure of the liquid is equal to the atmospheric pressure.

Apparatus Setup Experimental Procedure

Iodoethane Sample in Capillary Tube Inverted Inner Capillary Attach to Thermometer Immerse in Heating Bath (Thiele Tube) Gradual Heating Observe Bubble Stream Cool Slowly Record Temperature at Liquid Re-entry

Click to download full resolution via product page

Workflow for Boiling Point Determination.

Determination of Melting Point
The melting point is the temperature at which a solid transitions into a liquid. For a pure

crystalline solid, this occurs over a narrow temperature range.

Methodology:

Since iodoethane is a liquid at room temperature, its melting point is determined by cooling the

substance until it solidifies and then gently warming it to observe the melting transition.

Sample Preparation: A small sample of liquid iodoethane is placed in a capillary tube and

sealed.
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Cooling: The capillary tube is placed in a cooling bath (e.g., a mixture of dry ice and acetone)

to freeze the iodoethane.

Apparatus Setup: The frozen sample is then quickly transferred to a standard melting point

apparatus.

Heating: The apparatus is heated very slowly.

Observation: The temperature at which the first signs of melting are observed and the

temperature at which the entire solid has turned into a liquid are recorded. This range is the

melting point.

Sample Preparation Measurement

Place Iodoethane in Capillary Tube Freeze Sample in Cooling Bath Transfer to Melting Point Apparatus Slow, Controlled Heating Observe and Record Melting Range

Click to download full resolution via product page

Workflow for Melting Point Determination.

Determination of Density
Density is the mass of a substance per unit volume.

Methodology:

Mass Measurement of Empty Pycnometer: A clean, dry pycnometer (a small glass flask for

measuring density) is accurately weighed.

Filling the Pycnometer: The pycnometer is filled with iodoethane, ensuring no air bubbles

are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the

outside.

Mass Measurement of Filled Pycnometer: The filled pycnometer is weighed. The mass of the

iodoethane is the difference between the mass of the filled and empty pycnometer.
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Volume Determination: The volume of the pycnometer is determined by repeating the

procedure with a liquid of known density, such as distilled water.

Calculation: The density of iodoethane is calculated by dividing its mass by the volume of

the pycnometer.

Weigh Empty Pycnometer

Weigh Filled Pycnometer

Fill Pycnometer with Iodoethane

Calculate Density (Mass/Volume)

Determine Pycnometer Volume (using water)

Calibrate Abbe Refractometer Apply Iodoethane Sample to Prism Adjust for Sharp Boundary Line Read Refractive Index from Scale Record Temperature
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Add Excess Iodoethane to Water

Equilibrate with Agitation at Constant Temperature

Allow Phases to Separate

Filter and Sample Aqueous Phase

Analyze Concentration (e.g., GC, HPLC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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